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Compound of Interest

Compound Name: Pericosine A

Cat. No.: B15585662

For Immediate Release

Researchers and drug development professionals handling Pericosine A now have access to
a comprehensive guide on its proper disposal procedures. This document outlines essential
safety and logistical information, ensuring the safe management of this potent anti-cancer
compound within a laboratory setting. While the Safety Data Sheet (SDS) for Pericosine A
indicates it is not classified as hazardous under the Globally Harmonized System (GHS), its
biological activity necessitates cautious handling and disposal practices.[1]

Key Safety and Handling Information

Pericosine A is a fungal metabolite with demonstrated anticancer activity.[2][3] Although the
GHS classification does not label it as hazardous, it is crucial to treat this compound with care
due to its biological effects.[1] Standard laboratory safety protocols should be strictly followed.
This includes wearing appropriate personal protective equipment (PPE), such as gloves, lab
coats, and safety glasses, to prevent skin and eye contact.[2]

Quantitative Data

Below is a summary of the available quantitative data for Pericosine A:
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Property Value Source

Molecular Formula CsH11CIOs PubChem[4]
Molecular Weight 222.6 g/mol Cayman Chemical[3]
Purity >70% Cayman Chemical[3]
Appearance Solid Cayman Chemical[3]
Storage -20°C Cayman Chemical[2]

N Soluble in ethanol, methanol, )
Solubility ) Cayman Chemical[2][3]
DMSO, and dichloromethane.

Disposal Protocol

The following step-by-step protocol should be followed for the disposal of Pericosine A and its
associated waste.

Experimental Workflow for Disposal
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Step 1: Segregation and Collection

Segregate Pericosine A waste (solid & liquid)
from general laboratory waste.

v Step 2: Decontamination

Collect in a dedicated, clearly labeled, Decontaminate glassware and surfaces
sealed hazardous waste container. that came into contact with Pericosine A.

v Step 3: Packaging and Labeling

UspaeEIDEMEI(Rg), i) Ensure the waste container is securely sealed.
followed by a thorough wash with soap and water. y :

v Step 4: Storage and Disposal

LG S Store the waste container in a designated
'Hazardous Waste - Cytotoxic Agent' 9

N N hazardous waste accumulation area.
and list 'Pericosine A'.

Y

Arrange for disposal through the institution's
Environmental Health and Safety (EHS) office.

Click to download full resolution via product page
Caption: Workflow for the proper disposal of Pericosine A waste.

Signaling Pathway for Safe Handling and Disposal

The logical flow for ensuring safety from initial handling to final disposal is outlined below. This
pathway emphasizes a continuous cycle of assessment and adherence to safety protocols.
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Caption: Logical relationship for safe handling, disposal, and spill response for Pericosine A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15585662#pericosine-a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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